Cas no 332099-01-1 (2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester)
![2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester structure](https://ossimg.kuujia.com/scimg/332500/332099-01-1x500.png)
332099-01-1 structure
Product Name:2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester
CAS No:332099-01-1
MF:C9H8ClNO2S
MW:229.683320045471
MDL:MFCD12827968
CID:841087
PubChem ID:11601065
Update Time:2025-04-19
2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester
- ethyl 2-chloro-6H-thieno[2,3-b]pyrrole-5-carboxylate
- 6H-Thieno[2,3-b]pyrrole-5-carboxylic acid, 2-chloro-, ethyl ester
- A821663
- AGN-PC-00CFDN
- ethyl 2-chloranyl-6H-thieno[2,3-b]pyrrole-5-carboxylate
- I14-15244
- KB-230024
- SureCN1244777
- IQXHZVYDWBMTFS-UHFFFAOYSA-N
- 332099-01-1
- ethyl2-chloro-6H-thieno[2,3-b]pyrrole-5-carboxylate
- AS-53555
- DTXSID70469261
- MFCD12827968
- P16664
- CS-0451164
- SCHEMBL1244777
- AKOS015901365
-
- MDL： MFCD12827968
- Inchi： 1S/C9H8ClNO2S/c1-2-13-9(12)6-3-5-4-7(10)14-8(5)11-6/h3-4,11H,2H2,1H3
- InChI Key： IQXHZVYDWBMTFS-UHFFFAOYSA-N
- SMILES： ClC1=CC2C=C(C(=O)OCC)NC=2S1
Computed Properties
- Exact Mass: 228.99600
- Monoisotopic Mass: 228.9964274g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 70.3Ų
Experimental Properties
- Density: 1.456
- Boiling Point: 378.6±37.0 °C at 760 mmHg
- Flash Point: 182.8±26.5 °C
- PSA: 70.33000
- LogP: 3.05950
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E62580-250mg |
Ethyl 2-chloro-6H-thieno[2,3-b]pyrrole-5-carboxylate |
332099-01-1 | 97% | 250mg |
¥2260.0 | 2023-09-07 | |
| abcr | AB504932-250 mg |
2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester |
332099-01-1 | 250MG |
€754.10 | 2023-04-18 | ||
| eNovation Chemicals LLC | Y1082311-100mg |
2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester |
332099-01-1 | 95% | 100mg |
$675 | 2022-11-01 | |
| eNovation Chemicals LLC | Y1082311-250mg |
2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester |
332099-01-1 | 95% | 250mg |
$890 | 2022-11-01 | |
| eNovation Chemicals LLC | Y1082311-1g |
2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester |
332099-01-1 | 95% | 1g |
$1755 | 2022-11-01 | |
| abcr | AB504932-100mg |
2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester; . |
332099-01-1 | 100mg |
€354.70 | 2025-02-15 | ||
| abcr | AB504932-250mg |
2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester; . |
332099-01-1 | 250mg |
€644.90 | 2025-02-15 | ||
| eNovation Chemicals LLC | Y1338566-100mg |
2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester |
332099-01-1 | 95% | 100mg |
$615 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1338566-250mg |
2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester |
332099-01-1 | 95% | 250mg |
$820 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1338566-1g |
2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester |
332099-01-1 | 95% | 1g |
$1675 | 2023-09-04 |
2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
332099-01-1 (2-Chloro-6H-thieno[2,3-b]pyrrole-5-carboxylic acid ethyl ester) Related Products
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